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Piperazine vs. MEA & DEA: Performance Comparison

The table below summarizes the comparative performance of PZ against MEA and DEA based on recent

experimental studies.

Performance Piperazine Monoethanolamine Diethanolamine Supporting

Metric (PZ2) (MEA) (DEA) Experimental Data

Absorption Higher than High, but lower than Lower; PZ/DEA In a wetted-wall

Rate MEA; Fast PZ-activated blends blend has contactor, a 5 wt%
reaction rate [1] competitive PZ + 35 wt% AMP
with CO2 [1] solubility [3] blend had a mass
[2] transfer flux 2-3

times higher than 40
wt% MEA [1].

CO:2 Capacity  High capacity Moderate capacity [4] DEA/PZ blend has A PZ/DEA blend

(Loading) (almost double higher loading showed higher CO:2
that of MEA) capacity than other  loading capacity

[4] blends [3] than DEA/AMP and

DEA/MDEA blends

[3].
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Performance Piperazine
Metric (P2)
Regeneration  Lower; PZ-
Energy promoted
blends
significantly
reduce energy
demand [2]
Thermal Highly stable
Degradation with lower

degradation [3]
[5]

Corrosivity Low corrosivity

[5]

Monoethanolamine
(MEA)

High; Reboiler duty
~3.1 GJ/t CO2 [2]

High degradation rate
[6]

High corrosivity [6]

Diethanolamine
(DEA)

Information not
specified in search
results

More resistant than
MEA,; produces
specific
degradation
products [3]

Less corrosive [3]

Key Experimental Contexts and Protocols

Supporting
Experimental Data

A PZ-promoted
MDEA process
achieved a reboiler
duty of 2.44 MJ/kg
COz, about 24.6%
lower than the base
case [2].

PZ/DEA blend
degradation at
135°C produced
compounds like
BHEP and TEA, with
degradation
increasing with COz2
loading [3].

Stated as a key
advantage of PZ
over MEA [5] [6].

The quantitative data in the table is derived from specific experimental setups. Here are the methodologies

for key experiments cited:

¢ Absorption Rate Measurement (Wetted-Wall Contactor) [1]:

o Objective: To measure the mass transfer rate of COz into amine solvents.
o Methodology: A wetted-wall column contactor was used. The experiment involved

concentrated aqueous blends of 2-Amino-2-methyl-1-propanol (AMP) activated with small
amounts of PZ (2-8 wt%), with the total amine concentration kept at 40 wt%. The COz
absorption rate was measured over a temperature range of 303—-323 K and a COz partial
pressure range of 5-15 kPa. The performance was compared with 40 wt% MEA under identical

conditions.
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e Thermal Degradation Study (PZ/DEA Blend) [3]:

o Objective: To investigate the thermal degradation of a PZ and DEA blend under stripper
conditions.

o Methodology: Aqueous blend solutions of 0.8 m PZ and 3.2 m DEA were prepared. Samples
were loaded with varying amounts of CO2 (0 to 0.4 mol COz/mol alkalinity) and sealed in 25 mL
glass cylinders. These cylinders were then placed in a forced-convection oven at a constant
temperature of 135 °C for up to 12 weeks. The concentrations of the parent amines and their
degradation products were analyzed over time using gas chromatography (GC).

¢ Energy Minimization (PZ-Promoted MDEA Process) [2]:

o Objective: To simulate and minimize the energy requirement of a CO2 capture process using a
PZ-promoted MDEA solvent.

o Methodology: A rate-based model for the absorber and stripper was developed in Aspen Plus.
The flue gas conditions were based on a 650 MW coal power plant. The model simulated a
blended solvent of 35 wt% MDEA and 15 wt% PZ. Process modifications, including Cold
Solvent Split (CSS) and Rich Vapor Compression (RVC), were applied to the base process, and
their effects on reboiler duty and total equivalent work were evaluated.

Visualizing Amine Solvent Performance Relationships

The following diagram maps the core relationships and performance attributes of PZ, MEA, and DEA,

illustrating why PZ is often considered a superior solvent and effective promoter.
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The diagram highlights that PZ's value lies both in its standalone performance and its role as a promoter for

other amines like MDEA and DEA, enhancing their kinetics and improving process economics [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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